Cas no 259683-70-0 (1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol)

1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol structure
259683-70-0 structure
Product name:1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
CAS No:259683-70-0
MF:C13H16N2OS
MW:248.343941688538
MDL:MFCD12027423
CID:4711896

1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
    • Maybridge1_007610
    • HMS563B20
    • STK505147
    • 1-(3-methoxyphenyl)-4,4-dimethylpyrimidine-2-thiol
    • 3-(3-methoxyphenyl)-6,6-dimethyl-1H-pyrimidine-2-thione
    • 1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
    • MDL: MFCD12027423
    • Inchi: 1S/C13H16N2OS/c1-13(2)7-8-15(12(17)14-13)10-5-4-6-11(9-10)16-3/h4-9H,1-3H3,(H,14,17)
    • InChI Key: ZVMIGZIYLQTBOU-UHFFFAOYSA-N
    • SMILES: S=C1N(C2C=CC=C(C=2)OC)C=CC(C)(C)N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Topological Polar Surface Area: 56.6

1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
038736-500mg
1-(3-Methoxyphenyl)-4,4-dimethyl-1,4-dihydropyrimidine-2-thiol
259683-70-0
500mg
$126.00 2023-09-06

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